4-(1-oxophthalazin-2(1H)-yl)benzoic acid
Description
4-(1-oxophthalazin-2(1H)-yl)benzoic acid, also known as OPB-9195, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. OPB-9195 is a member of the phthalazinone family of compounds and has been found to exhibit a wide range of biochemical and physiological effects.
Scientific Research Applications
Preservative in Pharmaceuticals and Cosmetics
Methyl paraben is widely used as a bacteriostatic and antifungal agent in pharmaceuticals, cosmetics, and personal care products. Its phenolic hydroxyl structure enhances its antimicrobial properties, making it more effective than benzoic acid and sorbic acid. Mechanistically, it disrupts microbial cell membranes, denatures intracellular proteins, and inhibits respiratory and electron transport enzyme activity .
Food Preservation
In the food industry, methyl paraben serves as a preservative to extend the shelf life of various products. Its antimicrobial activity helps prevent spoilage caused by bacteria, molds, and yeasts. However, its effectiveness depends on the pH of the medium; at pH 7, it retains about two-thirds of its original activity, decreasing further at higher pH levels .
Feed Additive
Methyl paraben is also used as a feed preservative to prevent microbial growth in animal feed. Its application helps maintain feed quality and prevents spoilage during storage. Similar to its use in food preservation, it works by inhibiting microbial enzymes and disrupting cell membranes .
Organic Synthesis
As an organic compound, methyl paraben finds utility in organic synthesis . Researchers use it as a building block or reagent in various chemical reactions. Its esterification with methanol produces the compound itself, and it participates in other synthetic pathways .
Antimicrobial Coatings
Methyl paraben can be incorporated into antimicrobial coatings for surfaces, textiles, or medical devices. These coatings help prevent microbial colonization and reduce the risk of infections. The compound’s stability and antimicrobial properties make it suitable for such applications .
Pharmaceutical Research
In pharmaceutical research, methyl paraben serves as a model compound for studying drug stability and formulation . Its solubility characteristics, stability, and interactions with other ingredients provide insights into drug delivery systems and formulation development .
properties
IUPAC Name |
4-(1-oxophthalazin-2-yl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N2O3/c18-14-13-4-2-1-3-11(13)9-16-17(14)12-7-5-10(6-8-12)15(19)20/h1-9H,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQMJTTODFHRUPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=NN(C2=O)C3=CC=C(C=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-oxophthalazin-2(1H)-yl)benzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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